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Comparative Azadirachtin Content Across
Provenances and Ecosystems

The following tables consolidate quantitative data from studies conducted in different regions.

Table 1: Azadirachtin Content Variability in Indian Neem Provenances [1]

Parameter Range or Value Among 43 Provenances

Azadirachtin A 556.9 - 3,030.8 mg per kg of kernel

Azadirachtin B 43.1 - 590.6 mg per kg of kernel

Total Azadirachtin (A+B) Wide significant variations reported

A:B Ratio Significant variations reported

Oil Content Significant variations reported

This study highlighted that individual genetic differences were a major source of this variability, as

significant differences were found even among individual trees within the same provenance [1].
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Table 2: Seed Yield and Azadirachtin in Chinese Ecosystems [2]

Ecosystem Type Seed Yield (kg ha⁻¹) Azadirachtin Content (mg g⁻¹ of kernel)

Tropical Sub-humid (Yuanyang) 1,763.4 4.9

Tropical Semi-arid (Gejiu) 1,642.6 5.4

Subtropical Semi-arid (Yuanjiang) 1,116.7 5.3

Subtropical Arid (Yuanmou) 748.7 4.8

This study concluded that the ecosystem had a more pronounced effect on seed yield than on the

azadirachtin content itself. Trees in tropical and more humid regions generally produced higher seed yields

[2].

Key Experimental Protocols for Azadirachtin
Quantification

The methodologies from the cited studies are detailed below to ensure experimental reproducibility.

Sample Material and Collection: For comparative studies, seeds are typically collected from a wide

range of provenances [1] or from trees grown in common garden experiments across different
ecosystems [2]. Using seeds from the same genetic family, as done in the China study, helps isolate

the effect of environment from genetics [2].
Extraction of Azadirachtin: The standard protocol involves pulverizing neem seed kernels and using

solvents for extraction. Common steps include:
Defatting: Repeated treatment with non-polar solvents like n-hexane to remove fats [3].

Compound Extraction: Subsequent extraction of azadirachtin using polar solvents like
methanol [3].

Quantification via HPLC: The extracted azadirachtin is quantified using Reversed-Phase High-
Performance Liquid Chromatography (HPLC) [1] [2] [3]. This method separates the different

isomers (A, B, etc.), and they are quantified using a differential refractometer detector [3].
Supporting Genetic and Environmental Analysis:

Molecular Cataloguing: DNA fingerprinting techniques like RAPD (Random Amplified
Polymorphic DNA) and ISSR (Inter Sequence Specific Repeats) are used to genotype trees.
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This helps correlate genetic profiles with high azadirachtin production and confirms habitat-

based groupings [4] [3].
Ecomorphometric and Soil Analysis: Parameters such as seed diameter, soil pH, moisture
content, and micronutrient levels (P₂O₅, Zn, Fe, Cu) are measured and analyzed for their
relationship with azadirachtin content [3].

Factors Influencing Azadirachtin Content

The relationship between azadirachtin levels and influencing factors is complex. The following diagram

synthesizes the key relationships identified in the research:
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The interplay between these factors can be summarized as:

Genetic Makeup is a Primary Driver: Research consistently identifies inherent genetic differences
as a fundamental reason for azadirachtin variability. Studies found trees with high and low

azadirachtin content within the same geographic and climatic location, indicating that climate alone
is not the determining factor [1]. Molecular techniques like RAPD and ISSR have successfully

grouped trees (chemotypes) based on their azadirachtin content, further supporting a strong genetic
link [4] [3].
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Environmental Conditions are Significant Modulators: While genetics set the potential,

environmental factors influence the final expression.
Soil Chemistry: One comprehensive study found that trees growing in extremely arid-alkaline
regions with higher soil pH (up to 8.05) yielded the highest amounts of azadirachtin-A. This
same study reported negative correlations between the content and certain soil micronutrients

like P₂O₅, Zn, Fe, and Cu [3].
Climate and Ecosystem: The ecosystem has a more pronounced effect on seed yield than on

the azadirachtin concentration within those seeds. Tropical sub-humid regions can produce
higher biomass (seed yield), while semi-arid conditions might be associated with slightly higher

compound concentration [2].

Research Implications and Future Directions

For drug development and agricultural applications, these findings suggest that selecting high-yielding neem

varieties requires a dual approach:

Plus Tree Selection: Tree improvement programs are employing heuristic approaches like
Exploratory Factor and CRITIC analysis to select superior "Plus Trees" from natural populations

based on multiple desirable traits, including azadirachtin content [5].
Clonal Propagation: After identifying elite chemotypes, clonal propagation is recommended to

preserve and multiply the genetic superiority of high-yielding trees [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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